![molecular formula C21H18N4O2 B2907249 N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide CAS No. 1260995-13-8](/img/structure/B2907249.png)
N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide, also known as CE-3, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the pyrimidine family of compounds and has been found to have interesting properties that make it a valuable tool in the laboratory.
Mechanism of Action
The mechanism of action of N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide involves its binding to the GABA-A receptor, which results in an increase in the activity of this receptor. This increase in activity leads to a decrease in the excitability of neurons, which can have a calming effect on the brain.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can have a calming effect on the nervous system. It has also been found to have anxiolytic and sedative effects, which make it a potential candidate for the treatment of anxiety and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide is its high affinity for the GABA-A receptor, which makes it a valuable tool for studying the function of this receptor. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are a number of potential future directions for research on N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide. One area of interest is the development of new drugs that target the GABA-A receptor, using this compound as a starting point. Another potential direction is the study of the effects of this compound on other neurological disorders, such as epilepsy and depression. Finally, there is also the potential for the development of new methods for synthesizing this compound and other related compounds.
Synthesis Methods
The synthesis of N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide involves the reaction of 4-ethyl-6-oxo-2-phenylpyrimidine-1(6H)-acetamide with 3-cyanophenylboronic acid in the presence of a palladium catalyst. This reaction results in the formation of the final product, this compound.
Scientific Research Applications
N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the GABA-A receptor, which is an important target for drugs used to treat anxiety and other neurological disorders.
Properties
IUPAC Name |
N-(3-cyanophenyl)-2-(4-ethyl-6-oxo-2-phenylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2/c1-2-17-12-20(27)25(21(24-17)16-8-4-3-5-9-16)14-19(26)23-18-10-6-7-15(11-18)13-22/h3-12H,2,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJFWKEJCRSFARR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)N(C(=N1)C2=CC=CC=C2)CC(=O)NC3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.